Cas no 114926-96-4 (2-Propen-1-ol,3-[(2S,3S)-2-(3,4-dimethoxyphenyl)-2,3-dihydro-7-methoxy-3-methyl-5-benzofuranyl]-,(2E)-)

• Product Name: 2-Propen-1-ol,3-[(2S,3S)-2-(3,4-dimethoxyphenyl)-2,3-dihydro-7-methoxy-3-methyl-5-benzofuranyl]-,(2E)-
• CAS No: 114926-96-4
• MF: C₂₁H₂₄O₅
• MW: 356.412266731262
• CID: 197062
• PubChem ID: 14018335
• Update Time: 2024-03-01

2-Propen-1-ol,3-[(2S,3S)-2-(3,4-dimethoxyphenyl)-2,3-dihydro-7-methoxy-3-methyl-5-benzofuranyl]-,(2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol,3-[(2S,3S)-2-(3,4-dimethoxyphenyl)-2,3-dihydro-7-methoxy-3-methyl-5-benzofuranyl]-,(2E)-
• 2-Propen-1-ol,3-[2-(3,4-dimethoxyphenyl)-2,3-dihydro-7-methoxy-3-methyl-5-benzofuranyl]-,[2S-[2a,3b,5(E)]]-
• Fragransol C
• (2E)-3-[(2S,3S)-2-(3,4-Dimethoxyphenyl)-2,3-dihydro-7-methoxy-3-methyl-5-benzofuranyl]-2-propen-1-ol
• 114926-96-4
• DTXSID401113858
• (E)-3-[2-(3,4-dimethoxyphenyl)-7-methoxy-3-methyl-2,3-dihydro-1-benzouran-5-yl]prop-2-en-1-ol
• CHEBI:175581

• Inchi： 1S/C21H24O5/c1-13-16-10-14(6-5-9-22)11-19(25-4)21(16)26-20(13)15-7-8-17(23-2)18(12-15)24-3/h5-8,10-13,20,22H,9H2,1-4H3/b6-5+/t13-,20-/m0/s1
• InChI Key： JRYJEMVPVZEOPW-YRBHPXEJSA-N
• SMILES： C(O)/C=C/C1=CC(OC)=C2O[C@H](C3=CC=C(OC)C(OC)=C3)[C@@H](C)C2=C1

Computed Properties

• Exact Mass: 356.16237386g/mol
• Monoisotopic Mass: 356.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids